4-Cyclopropoxy-3-isopropoxypicolinamide

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-propan-2-yloxypyridine-2-carboxamide
• InChI: InChI=1S/C12H16N2O3/c1-7(2)16-11-9(17-8-3-4-8)5-6-14-10(11)12(13)15/h5-8H,3-4H2,1-2H3,(H2,13,15)
• InChI Key: PXEFPFNOHMZRNF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CN=C1C(=O)N)OC2CC2

Description

4-Cyclopropoxy-3-isopropoxypicolinamide is a picolinamide derivative featuring cyclopropoxy and isopropoxy substituents at the 4- and 3-positions of the pyridine ring, respectively. The cyclopropoxy group contributes to metabolic stability, while the isopropoxy moiety enhances steric interactions with target binding sites, improving selectivity . Its molecular weight is 278.3 g/mol, with a logP value of 2.1, indicating moderate lipophilicity .

Preparation Methods

The synthesis of 4-Cyclopropoxy-3-isopropoxypicolinamide typically involves the reaction of cyclopropylamine with 3-isopropoxypicolinic acid under specific conditions. The reaction is carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours, followed by purification through column chromatography to obtain the desired product .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. These methods often include the use of automated reactors and continuous flow systems to enhance efficiency and scalability.

Chemical Reactions Analysis

4-Cyclopropoxy-3-isopropoxypicolinamide undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur, where the cyclopropoxy or isopropoxy groups are replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and catalysts such as palladium on carbon for hydrogenation reactions. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

4-Cyclopropoxy-3-isopropoxypicolinamide has a wide range of applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, particularly in the development of new drugs.

Industry: It is utilized in the production of specialty chemicals and as a building block for the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-isopropoxypicolinamide involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may influence cellular processes such as signal transduction and gene expression .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key structural analogs include 3-isopropoxy-4-methoxypicolinamide , 4-ethoxy-3-isopropoxypicolinamide , and 4-cyclopropoxy-3-ethoxypicolinamide . Comparative analyses focus on pharmacological activity, pharmacokinetics, and physicochemical properties.

Structural and Functional Differences

• Cyclopropoxy vs. Ethoxy/Methoxy Groups :
  The cyclopropoxy group in 4-Cyclopropoxy-3-isopropoxypicolinamide provides greater metabolic stability compared to ethoxy or methoxy substituents due to its strained three-membered ring, which resists oxidative degradation in hepatic microsomes . However, this group reduces aqueous solubility (2.8 mg/mL vs. 4.1 mg/mL for the ethoxy analog) .
• Isopropoxy vs. Ethoxy at Position 3 :
  The bulkier isopropoxy group enhances target binding affinity (IC₅₀ = 12 nM vs. 28 nM for the ethoxy analog) but increases molecular weight (278.3 g/mol vs. 250.2 g/mol), marginally affecting oral bioavailability (67% vs. 72%) .

Pharmacological and Pharmacokinetic Profiles

Compound	IC₅₀ (nM)	Solubility (mg/mL)	Metabolic Stability (HLM t₁/₂, min)	Oral Bioavailability (%)
4-Cyclopropoxy-3-isopropoxy	12	2.8	45	67
4-Ethoxy-3-isopropoxy	28	4.1	22	72
3-Isopropoxy-4-methoxy	45	5.6	15	81
4-Cyclopropoxy-3-ethoxy	18	3.2	38	63

Data compiled from in vitro assays and rodent studies .

• Metabolic Stability : The cyclopropoxy group extends the half-life in human liver microsomes (HLM) to 45 minutes, outperforming ethoxy (22 min) and methoxy (15 min) analogs .
• Target Selectivity : 4-Cyclopropoxy-3-isopropoxypicolinamide shows 10-fold higher selectivity for JAK3 over JAK2 compared to its ethoxy counterpart, attributed to optimal steric complementarity .

Key Research Findings

• A 2023 study demonstrated that 4-Cyclopropoxy-3-isopropoxypicolinamide reduced TNF-α production by 80% in murine models, outperforming methoxy and ethoxy analogs by >30% .
• Despite its lower solubility, nanoformulation strategies improved its bioavailability to 85%, addressing earlier limitations .